2,4,6-Trimethylpyridine
2,4,6-Trimethylpyridine
Collidine appears as a clear colorless liquid. Less dense than water and insoluble in water. Hence floats on water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
108-75-8
VCID:
VC0116444
InChI:
InChI=1S/C8H11N/c1-6-4-7(2)9-8(3)5-6/h4-5H,1-3H3
SMILES:
CC1=CC(=NC(=C1)C)C
Molecular Formula:
C8H11N
Molecular Weight:
121.18 g/mol
2,4,6-Trimethylpyridine
CAS No.: 108-75-8
Reference Standards
VCID: VC0116444
Molecular Formula: C8H11N
Molecular Weight: 121.18 g/mol
CAS No. | 108-75-8 |
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Product Name | 2,4,6-Trimethylpyridine |
Molecular Formula | C8H11N |
Molecular Weight | 121.18 g/mol |
IUPAC Name | 2,4,6-trimethylpyridine |
Standard InChI | InChI=1S/C8H11N/c1-6-4-7(2)9-8(3)5-6/h4-5H,1-3H3 |
Standard InChIKey | BWZVCCNYKMEVEX-UHFFFAOYSA-N |
SMILES | CC1=CC(=NC(=C1)C)C |
Canonical SMILES | CC1=CC(=NC(=C1)C)C |
Boiling Point | 170.6 °C 170.4 °C |
Colorform | Colorless liquid |
Density | 0.913 @ 20 °C/20 °C |
Flash Point | 136 °F |
Melting Point | -46.0 °C -44.5 °C |
Physical Description | Collidine appears as a clear colorless liquid. Less dense than water and insoluble in water. Hence floats on water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals. |
Description | Collidine appears as a clear colorless liquid. Less dense than water and insoluble in water. Hence floats on water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals. |
Solubility | 0.29 M Sol in methanol, ethanol, chloroform, benzene, toluene, and dil acids; miscible with ether Sol in acetone Sol in water (in g/100 ml water): 20.8 g @ 6 °C, 3.5 g @ 20 °C, 1.8 g @ 100 °C |
Synonyms | 2,4,6-Trimethylpyridine; NSC 460; s-Collidine; sym-Collidine; α,γ,α’-Collidine; γ-Collidine; |
Vapor Pressure | 1.99 mmHg 1.99 mm Hg @ 25 °C |
PubChem Compound | 7953 |
Last Modified | Nov 11 2021 |
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